![molecular formula C23H19N3O B2678781 2-(4-Methylphenyl)-5-{[2-(naphthalen-1-yl)ethyl]amino}-1,3-oxazole-4-carbonitrile CAS No. 1955498-26-6](/img/structure/B2678781.png)
2-(4-Methylphenyl)-5-{[2-(naphthalen-1-yl)ethyl]amino}-1,3-oxazole-4-carbonitrile
Description
2-(4-Methylphenyl)-5-{[2-(naphthalen-1-yl)ethyl]amino}-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H19N3O and its molecular weight is 353.425. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antioxidant Activity
One relevant study focuses on the synthesis of novel heterocycles derived from 2-acetylnaphthalene, showcasing methods to create compounds with promising antioxidant activities. These methods and findings could be pertinent to understanding the synthetic pathways and potential antioxidant applications of the compound (Taha, 2012).
Photophysical Properties for Blue Emitting Fluorophores
Another study presents the synthesis and study of novel fluorescent derivatives, including their photophysical properties and DFT computations. This research indicates potential applications in designing blue-emitting fluorophores for use in organic light-emitting diodes (OLEDs) and other photonic devices (Padalkar et al., 2015).
Antimicrobial Evaluation
Research on amino-1,4-naphthoquinone-appended triazoles through sequential synthesis demonstrates significant antimycobacterial activity. This suggests the possibility of modifying the compound for applications in antimicrobial drug development (Bala et al., 2014).
Organotin Compounds for OLEDs
A study on the synthesis and photophysical characterization of organotin compounds derived from Schiff bases points towards applications in organic light emitting diodes. Such research hints at the potential use of the compound for developing materials with specific electronic or photonic properties (García-López et al., 2014).
Fluorescent Properties and Antimicrobial Activity
The synthesis and antimicrobial activity evaluation of novel fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives underscore the dual utility of such compounds in bioimaging and as potential antimicrobial agents (Phatangare et al., 2013).
properties
IUPAC Name |
2-(4-methylphenyl)-5-(2-naphthalen-1-ylethylamino)-1,3-oxazole-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O/c1-16-9-11-19(12-10-16)22-26-21(15-24)23(27-22)25-14-13-18-7-4-6-17-5-2-3-8-20(17)18/h2-12,25H,13-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLZMUYSDOLJLAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)NCCC3=CC=CC4=CC=CC=C43)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methylphenyl)-5-{[2-(naphthalen-1-yl)ethyl]amino}-1,3-oxazole-4-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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